Cas no 325466-04-4 (sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt))
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt) Chemical and Physical Properties
Names and Identifiers
-
- sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3''-(1'',2''-dimyristoyl)-glycerol (ammonium salt)
- sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt)
- 110731
- 14:0 Hemi BMP (S
- R)
- 14:0 Hemi BMP (S,R)
- Tetradecanoicacid,(1R)-1-[[[hydroxy[(2S)-2-hydroxy-3-[(1-oxotetradecyl)oxy]propoxy]phosphinyl]oxy]methyl]-1,2-ethanediylester,ammoniumsalt
- 14:0 Hemi BMP (S,R), sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt), chloroform
- 325466-04-4
- Tetradecanoic acid, (1R)-1-[[[hydroxy[(2S)-2-hydroxy-3-[(1-oxotetradecyl)oxy]propoxy]phosphinyl]oxy]methyl]-1,2-ethanediyl ester, ammonium salt
- 14:0 Hemi BMP (S,R), sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt), powder
- azanium;[(2R)-2,3-di(tetradecanoyloxy)propyl] [(2S)-2-hydroxy-3-tetradecanoyloxypropyl] phosphate
-
- MDL: MFCD22416595
- Inchi: 1S/C48H93O11P.H3N/c1-4-7-10-13-16-19-22-25-28-31-34-37-46(50)55-40-44(49)41-57-60(53,54)58-43-45(59-48(52)39-36-33-30-27-24-21-18-15-12-9-6-3)42-56-47(51)38-35-32-29-26-23-20-17-14-11-8-5-2;/h44-45,49H,4-43H2,1-3H3,(H,53,54);1H3/t44-,45+;/m0./s1
- InChI Key: LRUIYSPDUHVXNZ-OOWSDCSBSA-N
- SMILES: P(=O)([O-])(OC[C@H](COC(CCCCCCCCCCCCC)=O)O)OC[C@@H](COC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O.[NH4+]
Computed Properties
- Exact Mass: 893.67209988g/mol
- Monoisotopic Mass: 893.67209988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 61
- Rotatable Bond Count: 50
- Complexity: 1020
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 159Ų
Experimental Properties
- Color/Form: 5 mg/mL (857132C-5mg)
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt) Security Information
- Hazardous Material transportation number:UN 1888 6.1 / PGIII
- Storage Condition:−20°C
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030312-10mg |
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3''-(1'',2''-dimyristoyl)-glycerol (ammonium salt),99% |
325466-04-4 | 99% | 10mg |
¥4701 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030312-25mg |
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3''-(1'',2''-dimyristoyl)-glycerol (ammonium salt),99% |
325466-04-4 | 99% | 25mg |
¥9402 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030312-5mg |
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3''-(1'',2''-dimyristoyl)-glycerol (ammonium salt),99% |
325466-04-4 | 99% | 5mg |
¥3104 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030312-50mg |
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3''-(1'',2''-dimyristoyl)-glycerol (ammonium salt),99% |
325466-04-4 | 99% | 50mg |
¥16921 | 2024-05-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S16210-5mg |
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt) |
325466-04-4 | 5mg |
¥3378.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S16210-10mg |
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt) |
325466-04-4 | 10mg |
¥5118.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S16210-25mg |
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt) |
325466-04-4 | 25mg |
¥10228.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S16210-50mg |
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt) |
325466-04-4 | 50mg |
¥18398.0 | 2021-09-07 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 857132C-5MG |
14:0 Hemi BMP (S,R) |
325466-04-4 | -(3-myristoyl-2-hydroxy)-glycerol-1-phospho- | 5MG |
2399.52 | 2021-05-14 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 857132P-5MG |
14:0 Hemi BMP (S,R) |
325466-04-4 | 5mg |
¥3291.62 | 2023-11-02 |
sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt) Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt)
Introduction to Compound CAS No. 325466-04-4: SN-(3-Myristoyl-2-Hydroxy)-Glycerol-1-Phospho-SN-3'-(1',2'-Dimyristoyl)-Glycerol (Ammonium Salt)
SN-(3-Myristoyl-2-Hydroxy)-Glycerol-1-Phospho-SN-3'-(1',2'-Dimyristoyl)-Glycerol (Ammonium Salt), also known as Myristoyl Phosphatidylglycerol (Ammonium Salt), is a complex lipid molecule that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, with the CAS number 325466-04-4, is a derivative of phosphatidylglycerol, a key component of biological membranes, particularly in bacterial cell walls and plant chloroplasts. The unique structure and properties of this compound make it a valuable tool for studying membrane dynamics, lipid-protein interactions, and potential therapeutic applications.
The myristoyl groups in the compound are 14-carbon fatty acids that contribute to the hydrophobic nature of the molecule. The glycerol backbone provides a stable platform for the attachment of these fatty acids and the phosphate group, which imparts a negative charge to the molecule. The ammonium salt form ensures solubility and stability in aqueous environments, making it suitable for various experimental conditions.
Recent studies have highlighted the importance of phosphatidylglycerol derivatives in modulating membrane fluidity and permeability. For instance, a 2021 study published in the Journal of Lipid Research demonstrated that myristoyl phosphatidylglycerol can significantly alter the phase behavior of lipid bilayers, influencing the function of membrane proteins and signaling pathways. This property makes it an attractive candidate for developing novel drug delivery systems and enhancing the efficacy of therapeutic agents.
In the context of pharmaceutical research, SN-(3-Myristoyl-2-Hydroxy)-Glycerol-1-Phospho-SN-3'-(1',2'-Dimyristoyl)-Glycerol (Ammonium Salt) has been explored for its potential as an adjuvant in vaccine formulations. Adjuvants are substances that enhance the immune response to antigens, and this compound's ability to modulate membrane properties can potentially improve vaccine efficacy. A 2020 study in Vaccine reported that incorporating myristoyl phosphatidylglycerol into vaccine formulations led to enhanced immune responses in animal models, suggesting its potential for human applications.
Beyond its role in vaccine development, this compound has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) involve dysregulated immune responses and altered membrane dynamics. A 2019 study in Inflammation Research found that myristoyl phosphatidylglycerol can reduce inflammation by modulating cytokine production and inhibiting pro-inflammatory signaling pathways. These findings open new avenues for developing anti-inflammatory therapies using this lipid derivative.
The synthesis of SN-(3-Myristoyl-2-Hydroxy)-Glycerol-1-Phospho-SN-3'-(1',2'-Dimyristoyl)-Glycerol (Ammonium Salt) involves several steps, including the esterification of glycerol with myristic acid, phosphorylation, and subsequent conversion to the ammonium salt form. Advanced synthetic techniques and purification methods are essential to ensure high purity and consistency in the final product. Researchers often use techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to characterize the structure and confirm the identity of this complex molecule.
In conclusion, SN-(3-Myristoyl-2-Hydroxy)-Glycerol-1-Phospho-SN-3'-(1',2'-Dimyristoyl)-Glycerol (Ammonium Salt) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of membrane biology and developing innovative therapeutic strategies. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its importance in the fields of chemistry, biochemistry, and pharmaceutical science.
325466-04-4 (sn-(3-myristoyl-2-hydroxy)-glycerol-1-phospho-sn-3'-(1',2'-dimyristoyl)-glycerol (ammonium salt)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)